Cas no 18910-76-4 (3-(3-amino-2,4,6-triiodophenyl)pentanedioic acid)

• Product name: 3-(3-amino-2,4,6-triiodophenyl)pentanedioic acid
• CAS No: 18910-76-4
• MF: C₁₁H₁₀NO₄I₃
• MW: 600.9134
• CID: 1382365
• PubChem ID: 205890

3-(3-amino-2,4,6-triiodophenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2,4,6-triiodophenyl)pentanedioic acid
• Acido 3-(3-amino-2,4,6-triiodofenil)glutarico
• Acido 3-(3-amino-2,4,6-triiodofenil)glutarico [Italian]
• BRN 2950697
• Glutaric acid, 3-(3-amino-2,4,6-triiodophenyl)-
• 18910-76-4
• 3-(3-Amino-2,4,6-triiodophenyl)glutaric acid
• DTXSID90172306

• Inchi： InChI=1S/C11H10I3NO4/c12-5-3-6(13)11(15)10(14)9(5)4(1-7(16)17)2-8(18)19/h3-4H,1-2,15H2,(H,16,17)(H,18,19)
• InChI Key： OKTJUSXCHLUROC-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C(=C1I)N)I)C(CC(=O)O)CC(=O)O)I

Computed Properties

• Exact Mass: 600.773
• Monoisotopic Mass: 600.7744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62